2-Chloro-4-methylbenzoic acid
Cat. No. B1586708
M. Wt: 170.59 g/mol
InChI Key: MYJUBDJLKREUGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07084170B2
Procedure details
To methyl 2-chloro-4-methylbenzoate (1.00 g, 5.42 mmol) in tetrahydrofuran (10 mL) methyl alcohol (5 mL) and water (2.5 mL) is added 2N lithium hydroxide (8.12 mL, 16.2 mmol). The reaction mixture is heated at 50° C. for 2.5 hr, cooled to room temperature, and then quenched with 5N hydrochloric acid (3.24 mL). The mixture is concentrated to remove the tetrahydrofuran and methyl alcohol. A white precipitate is formed and is filtered. After drying, 0.922 g (100%) of 2-chloro-4-methylbenzoic acid is isolated. ES(−)MS m/z 169, (M−H)− consistent with 1 Cl.
Yield
100%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:11]=[C:10]([CH3:12])[CH:9]=[CH:8][C:3]=1[C:4]([O:6]C)=[O:5].[OH-].[Li+]>O1CCCC1.O>[Cl:1][C:2]1[CH:11]=[C:10]([CH3:12])[CH:9]=[CH:8][C:3]=1[C:4]([OH:6])=[O:5] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC1=C(C(=O)OC)C=CC(=C1)C
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Name
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Quantity
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8.12 mL
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Type
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reactant
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Smiles
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[OH-].[Li+]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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2.5 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with 5N hydrochloric acid (3.24 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The mixture is concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the tetrahydrofuran and methyl alcohol
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CUSTOM
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Type
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CUSTOM
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Details
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A white precipitate is formed
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered
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CUSTOM
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Type
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CUSTOM
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Details
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After drying
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)O)C=CC(=C1)C
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 0.922 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
